Cas no 850349-74-5 (Oxazole,5-(6-bromo-1,3-benzodioxol-5-yl)-)

Oxazole,5-(6-bromo-1,3-benzodioxol-5-yl)- structure
850349-74-5 structure
Product Name:Oxazole,5-(6-bromo-1,3-benzodioxol-5-yl)-
CAS No:850349-74-5
MF:C10H6BrNO3
MW:268.063541889191
CID:716876
Update Time:2024-01-31

Oxazole,5-(6-bromo-1,3-benzodioxol-5-yl)- Chemical and Physical Properties

Names and Identifiers

    • Oxazole,5-(6-bromo-1,3-benzodioxol-5-yl)-
    • 5-(6-bromo-1,3-benzodioxol-5-yl)-1,3-oxazole
    • 5-(6-BROMOBENZO[D][1,3]DIOXOL-5-YL)OXAZOLE
    • Oxazole, 5-(6-bromo-1,3-benzodioxol-5-yl)-
    • Inchi: 1S/C10H6BrNO3/c11-7-2-9-8(14-5-15-9)1-6(7)10-3-12-4-13-10/h1-4H,5H2
    • InChI Key: YRJFKTRWPSURIN-UHFFFAOYSA-N
    • SMILES: O1C(C2=C(Br)C=C3OCOC3=C2)=CN=C1

Computed Properties

  • Exact Mass: 266.95300

Experimental Properties

  • Density: 1.695±0.06 g/cm3(Predicted)
  • Boiling Point: 360.0±42.0 °C(Predicted)
  • PSA: 44.49000
  • LogP: 2.83280
  • pka: 0.17±0.10(Predicted)
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